Cas no 1220034-70-7 (5-Bromo-3-methyl-2-(4-methyl-1-piperidinyl)-pyridine)

• Product Name: 5-Bromo-3-methyl-2-(4-methyl-1-piperidinyl)-pyridine
• CAS No: 1220034-70-7
• MF: C₁₂H₁₇BrN₂
• MW: 269.180782079697
• CID: 4688348
• Update Time: 2025-05-20

5-Bromo-3-methyl-2-(4-methyl-1-piperidinyl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-3-METHYL-2-(4-METHYL-1-PIPERIDINYL)-PYRIDINE
• 5-bromo-3-methyl-2-(4-methylpiperidin-1-yl)pyridine
• 5-Bromo-3-methyl-2-(4-methyl-1-piperidinyl)-pyridine

• Inchi： 1S/C12H17BrN2/c1-9-3-5-15(6-4-9)12-10(2)7-11(13)8-14-12/h7-9H,3-6H2,1-2H3
• InChI Key： GRQGKDNCPZYXNF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=C1)N1CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Topological Polar Surface Area: 16.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-Bromo-3-methyl-2-(4-methyl-1-piperidinyl)-pyridine

5-Bromo-3-methyl-2-(4-methyl-1-piperidinyl)-pyridine (CAS No. 1220034-70-7): A Comprehensive Overview

5-Bromo-3-methyl-2-(4-methyl-1-piperidinyl)-pyridine (CAS No. 1220034-70-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative, featuring a 4-methylpiperidinyl substituent, exhibits unique structural characteristics that make it valuable for various applications. In this article, we delve into its properties, synthesis, applications, and market trends while addressing frequently asked questions in the field.

The molecular structure of 5-Bromo-3-methyl-2-(4-methyl-1-piperidinyl)-pyridine combines a pyridine core with a bromine atom at the 5-position and a methyl group at the 3-position. The 2-(4-methyl-1-piperidinyl) moiety introduces steric and electronic effects that influence its reactivity. Researchers often explore its potential as a building block in drug discovery, particularly for targeting central nervous system (CNS) disorders due to its ability to cross the blood-brain barrier.

One of the most searched questions about CAS 1220034-70-7 is its role in medicinal chemistry. Recent studies highlight its utility in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Its bromopyridine scaffold is frequently employed in Suzuki-Miyaura cross-coupling reactions, a hot topic in synthetic organic chemistry. This aligns with the growing demand for C-C bond-forming methodologies in pharmaceutical development.

From a commercial perspective, 5-Bromo-3-methyl-2-(4-methylpiperidinyl)pyridine is supplied by leading chemical manufacturers under strict quality control (typically ≥95% purity). Pricing trends reflect its niche application status, with bulk purchases attracting discounts. The compound's stability under ambient conditions makes it suitable for global shipping, though proper storage (cool, dry, and away from light) is recommended to maintain its integrity.

Environmental and safety considerations for 1220034-70-7 follow standard laboratory protocols. While not classified as hazardous under current regulations, researchers are advised to handle it with appropriate personal protective equipment (PPE). This precautionary approach resonates with the increasing focus on green chemistry principles in industrial and academic settings.

Analytical characterization of 5-Bromo-3-methyl-2-(4-methyl-1-piperidinyl)-pyridine typically involves techniques like HPLC, GC-MS, and NMR spectroscopy. These methods verify its identity and purity – critical parameters for reproducibility in research. The compound's solubility profile (soluble in organic solvents like DMSO and methanol but poorly soluble in water) influences its formulation strategies.

Emerging applications of this compound include its use in material science, particularly in designing organic semiconductors and liquid crystals. The electron-withdrawing bromine and electron-donating piperidinyl group create interesting electronic properties that researchers are exploring for optoelectronic devices. This aligns with current interests in organic electronics and flexible displays.

Patent literature reveals growing interest in 5-Bromo-3-methyl-2-(4-methylpiperidinyl)pyridine derivatives, with several applications filed in the past five years. These patents often claim novel therapeutic agents for neurological conditions, reflecting the compound's potential in addressing unmet medical needs. The drug repurposing trend has also brought attention to this scaffold's versatility.

For researchers sourcing CAS 1220034-70-7, verification of supplier credentials is essential. Reputable providers offer comprehensive technical data sheets and certificates of analysis. The compound's shelf life, typically 2-3 years when stored properly, should be considered when planning long-term studies. These practical considerations are frequently overlooked in initial literature searches.

Future perspectives for 5-Bromo-3-methyl-2-(4-methyl-1-piperidinyl)-pyridine include expanded applications in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). The compound's modular structure makes it adaptable to these cutting-edge technologies. As the pharmaceutical industry continues to explore targeted protein degradation, such building blocks gain strategic importance.

In conclusion, 5-Bromo-3-methyl-2-(4-methylpiperidinyl)pyridine represents a versatile intermediate with growing significance in multiple research domains. Its unique combination of structural features continues to inspire novel applications, from drug discovery to advanced materials. As synthetic methodologies evolve and biological targets become more complex, compounds like CAS 1220034-70-7 will likely play increasingly important roles in scientific innovation.